Cas no 2034370-44-8 (3-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-5,6,7,8-tetrahydrocinnoline)

• Product Name: 3-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-5,6,7,8-tetrahydrocinnoline
• CAS No: 2034370-44-8
• MF: C₁₆H₂₀N₆OS
• MW: 344.4346
• CID: 5349423
• Update Time: 2025-10-29

3-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-5,6,7,8-tetrahydrocinnoline Chemical and Physical Properties

Names and Identifiers

• (4-methylthiadiazol-5-yl)-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]methanone
• (4-methyl-1,2,3-thiadiazol-5-yl)(4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)methanone
• 3-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-5,6,7,8-tetrahydrocinnoline

• Inchi： 1S/C16H20N6OS/c1-11-15(24-20-17-11)16(23)22-8-6-21(7-9-22)14-10-12-4-2-3-5-13(12)18-19-14/h10H,2-9H2,1H3
• InChI Key： DVQMFQDHVOPPRN-UHFFFAOYSA-N
• SMILES： S1C(=C(C([H])([H])[H])N=N1)C(N1C([H])([H])C([H])([H])N(C2C([H])=C3C(C([H])([H])C([H])([H])C([H])([H])C3([H])[H])=NN=2)C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 458
• XLogP3: 1.7
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-5,6,7,8-tetrahydrocinnoline

Research Brief on 3-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-5,6,7,8-tetrahydrocinnoline (CAS: 2034370-44-8)

In recent years, the compound 3-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-5,6,7,8-tetrahydrocinnoline (CAS: 2034370-44-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound, which features a cinnoline core linked to a 4-methyl-1,2,3-thiadiazole-5-carbonyl piperazine moiety, has been identified as a promising scaffold for the development of novel kinase inhibitors. Recent studies have highlighted its ability to selectively target specific kinases involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against JAK2 and FLT3 kinases, with IC50 values in the low nanomolar range.

From a synthetic perspective, researchers have optimized the preparation of 2034370-44-8 to improve yield and purity. A multi-step synthesis involving the coupling of 5,6,7,8-tetrahydrocinnoline with a functionalized piperazine derivative, followed by thiadiazole incorporation, has been reported as the most efficient route. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the compound's structure and purity.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetic properties and safety profile. Preliminary data suggest favorable oral bioavailability and metabolic stability, making it a viable candidate for further development. However, challenges such as off-target effects and potential toxicity at higher doses remain to be addressed in ongoing research.

Looking ahead, the versatility of 2034370-44-8 as a chemical probe and its potential as a lead compound for drug discovery continue to drive research efforts. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its applications in treating hematological malignancies and autoimmune disorders. Future directions include structural optimization to enhance selectivity and the development of prodrug formulations to improve therapeutic efficacy.

In conclusion, 3-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-5,6,7,8-tetrahydrocinnoline represents a promising avenue for drug discovery, with recent advancements underscoring its potential as a targeted therapeutic agent. Continued research will be essential to fully elucidate its mechanisms of action and translate these findings into clinical applications.